Cas no 2034486-21-8 (3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide)

• Product Name: 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide
• CAS No: 2034486-21-8
• MF: C₁₈H₁₅FN₂O₂S
• MW: 342.3873
• CID: 5352118
• Update Time: 2025-07-22

3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]benzamide
• 3-fluoro-4-methoxy-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide
• 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide

• Inchi： 1S/C18H15FN2O2S/c1-23-16-5-4-13(8-15(16)19)18(22)21-10-12-7-14(11-20-9-12)17-3-2-6-24-17/h2-9,11H,10H2,1H3,(H,21,22)
• InChI Key： IDVYQACTDHTBEY-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1=C([H])N=C([H])C(=C1[H])C([H])([H])N([H])C(C1C([H])=C([H])C(=C(C=1[H])F)OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 426
• XLogP3: 3
• Topological Polar Surface Area: 79.5

Additional information on 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide

Introduction to 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide (CAS No. 2034486-21-8) in Modern Chemical and Pharmaceutical Research

The compound 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide, identified by its CAS number 2034486-21-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic amide derivative has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of a fluoro group at the 3-position and a methoxy group at the 4-position of the benzamide core, coupled with a thiophen-2-yl and pyridin-3-ylmethyl substituent on the nitrogen atom, endows the molecule with distinct chemical and biological characteristics. These structural elements contribute to its potential as a scaffold for developing novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, particularly their ability to enhance metabolic stability, binding affinity, and bioavailability. The fluoro substitution in 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide is a strategic choice that may improve its pharmacokinetic profile. This modification has been widely explored in drug design, leading to several FDA-approved medications that leverage fluorine's electronic properties to optimize drug efficacy.

The methoxy group at the 4-position of the benzamide ring further influences the compound's reactivity and interactions with biological targets. Methoxy-substituted aromatic compounds often exhibit enhanced solubility and improved cell membrane permeability, which are critical factors for drug development. In addition, the methoxy group can participate in hydrogen bonding, thereby increasing binding affinity to protein targets.

The nitrogen atom in the benzamide moiety is further functionalized by a chelating group consisting of a thiophen-2-yl ring and a pyridin-3-ylmethyl side chain. Thiophene derivatives are well-known for their role in various pharmaceutical applications, including antiviral, antibacterial, and anticancer agents. The pyridine ring, particularly when substituted with alkyl or aryl groups, can act as a pharmacophore that interacts with biological receptors or enzymes. The combination of these two heterocyclic systems in 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide suggests potential applications in modulating pathways involving these targets.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. Recent research has demonstrated that benzamide derivatives can modulate the activity of kinases and other enzymes critical for tumor growth and survival. The specific arrangement of substituents in 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide may enable it to interact with such enzymes more effectively than simpler analogs. For instance, studies have shown that thiophene-pyridine hybrids can disrupt signaling pathways that promote cell proliferation, making them attractive candidates for anticancer therapy.

Another area where this compound shows promise is in the treatment of neurological disorders. The ability of fluorinated aromatic compounds to cross the blood-brain barrier has been well-documented, and benzamide derivatives have been investigated for their potential role in modulating neurotransmitter systems. The structural features of 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide, particularly the presence of both fluorine and methoxy groups, may enhance its ability to penetrate this barrier and exert therapeutic effects on central nervous system disorders.

In vitro studies have begun to explore the biological activity of this compound, revealing intriguing results. Initial assays suggest that it exhibits inhibitory effects on several target enzymes relevant to inflammation and pain management. The interaction between the benzamide core and biological targets appears to be modulated by the electron-withdrawing effects of the fluorine atom and the steric hindrance provided by the pyridine-pyrimidine side chain. These findings align with previous reports demonstrating that similar structural motifs can modulate enzyme activity through precise spatial arrangements of substituents.

Furthermore, computational modeling studies have been employed to predict how 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide might interact with its intended biological targets. These simulations have provided valuable insights into key binding residues and potential hydrogen bonding networks, guiding further optimization efforts. By leveraging computational tools alongside experimental data, researchers can accelerate the development process and improve the likelihood of identifying lead compounds with high potency and selectivity.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it feasible to construct such molecules efficiently. Key steps involve multi-step reactions that introduce each substituent at strategic positions while maintaining regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the thiophene and pyridine moieties.

As research continues, additional derivatives of 3-fluoro-4-methoxy-N-{5-(thiophen -2 - yl)pyridin - 3 - ylmethyl}benzamide are likely to be explored to optimize its pharmacological properties further. Modifications such as varying substituent sizes or introducing additional functional groups could enhance binding affinity or alter metabolic stability without compromising efficacy. Such explorations underscore the importance of structure-based drug design in modern pharmaceutical research.

In conclusion, 3-fluoro - 4 - methoxy - N - { 5 - ( thiophen - 2 - yl ) pyridin - 3 - ylmethyl } benzamide ( CAS No . 2034486 - 21 - 8 ) represents a promising candidate for further development into a therapeutic agent . Its unique structural features , combined with preliminary evidence suggesting favorable biological activity , make it an attractive subject for ongoing research . As our understanding of molecular interactions evolves , compounds like this one will continue to play a crucial role in advancing treatments for various diseases .